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The Discovery of Neptunium-239: A Technical
Retrospective
An in-depth guide on the seminal discovery of the first transuranic element by Edwin McMillan

and Philip Abelson.

This technical guide provides a detailed account of the historical discovery of Neptunium-239
(²³⁹Np), the first artificially created transuranic element. The work of Edwin McMillan and Philip

Abelson in 1940 at the University of California, Berkeley, not only expanded the periodic table

but also laid the groundwork for the discovery of plutonium and the dawn of the nuclear age.[1]

[2][3][4] This document is intended for researchers, scientists, and professionals in drug

development, offering a comprehensive overview of the experimental protocols, quantitative

data, and the logical framework of this landmark achievement.

Introduction
In 1940, Edwin McMillan and Philip H. Abelson conducted a series of experiments that led to

the unequivocal identification of element 93.[1][5] Their work built upon the then-recent

discovery of nuclear fission and sought to understand the products of uranium bombardment

with neutrons. By meticulously separating and characterizing the radioactive species produced,

they were able to identify a new element, which they named Neptunium, after the planet

Neptune, as it followed uranium in the periodic table, just as Neptune follows Uranus in the

solar system.[6]
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Experimental Overview
The core of McMillan and Abelson's experiment was the bombardment of a uranium target with

neutrons produced by the 60-inch cyclotron at the Berkeley Radiation Laboratory.[1][7] This

process induced a nuclear reaction in the uranium-238 isotope, leading to the formation of a

short-lived uranium isotope, uranium-239, which subsequently decayed into the new element,

Neptunium-239. A critical aspect of their success was the development of a chemical

separation technique that could isolate the new element from the uranium target and the

numerous fission products also generated during the bombardment.

Quantitative Data
The experiments yielded crucial quantitative data that characterized the newly discovered

isotopes. This data is summarized in the tables below.

Isotope
Half-Life (Originally
Reported)

Decay Mode Parent Isotope

Uranium-239 (²³⁹U) 23 minutes Beta (β⁻) Uranium-238 (²³⁸U)

Neptunium-239

(²³⁹Np)
2.3 days Beta (β⁻) Uranium-239 (²³⁹U)

Table 1: Half-life and decay characteristics of the isotopes involved in the discovery of

Neptunium-239 as reported by McMillan and Abelson in 1940.[2][5]

Isotope Property Currently Accepted Value

Neptunium-239 (²³⁹Np) Half-Life 2.356 days

Beta Decay Energy (Q-value) 722 keV

Decay Product Plutonium-239 (²³⁹Pu)

Table 2: Currently accepted nuclear data for Neptunium-239.
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The success of McMillan and Abelson's discovery hinged on their meticulous experimental

procedures, which can be broken down into three main stages: target preparation and

irradiation, chemical separation, and radiation detection and analysis.

Target Preparation and Irradiation
A thin layer of uranium oxide (specifically, ammonium diuranate, which upon heating likely

formed U₃O₈) was spread on a paper support. This target was then subjected to a beam of

neutrons produced by the Berkeley 60-inch cyclotron. The neutrons were generated by

bombarding a beryllium target with deuterons. The uranium target was irradiated for a period

sufficient to produce a detectable amount of the radioactive isotopes of interest.

Chemical Separation of Neptunium
The key to identifying element 93 was its chemical separation from uranium and the fission

products. Abelson's crucial contribution was the development of a separation procedure based

on the differing oxidation-reduction properties of the elements. The prevailing theory at the time

predicted that element 93 would have chemical properties similar to rhenium; however, Abelson

demonstrated that it was chemically more akin to uranium.[6]

The separation process involved the following key steps:

Dissolution: The irradiated uranium oxide was dissolved in an acidic solution.

Reduction: A reducing agent, such as sulfur dioxide (SO₂), was added to the solution. This

step was critical as it reduced the newly formed neptunium from a higher oxidation state to a

lower one (+4 or +5), while leaving uranium in its +6 oxidation state.

Carrier Precipitation: A "carrier" substance, a compound with similar chemical properties to

the element of interest, was added to facilitate the precipitation of the minuscule amount of

neptunium. In this case, a rare-earth fluoride, such as cerium(III) fluoride or lanthanum(III)

fluoride, was used. The reduced neptunium co-precipitated with the rare-earth fluoride,

effectively separating it from the soluble uranium and many of the fission products.

Oxidation and Reprecipitation: The precipitate containing neptunium was then redissolved,

and a strong oxidizing agent, such as bromate in an acidic solution, was added. This

oxidized the neptunium back to a higher, soluble oxidation state. The rare-earth fluoride
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carrier was then re-precipitated, leaving the oxidized neptunium in the solution. This step

further purified the neptunium from any remaining fission products that may have co-

precipitated initially.

Final Precipitation: Finally, the neptunium in the purified solution was reduced again and co-

precipitated with a rare-earth fluoride carrier for measurement.

Radiation Detection and Analysis
The radioactivity of the separated samples was measured using an ionization chamber

connected to a linear amplifier and an oscillograph for recording the pulses. By measuring the

decay of the radioactivity over time, McMillan and Abelson were able to determine the half-lives

of the new isotopes. They observed a 23-minute decay corresponding to Uranium-239 and a

longer, 2.3-day decay, which they attributed to the new element, Neptunium-239.

Visualizations
The following diagrams illustrate the key processes in the discovery of Neptunium-239.
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Nuclear reaction pathway for the formation of Neptunium-239.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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